Cas no 1245915-94-9 (6-Chloromethyl-3-methoxy-2-(trifluoromethyl)pyridine)

• Product Name: 6-Chloromethyl-3-methoxy-2-(trifluoromethyl)pyridine
• CAS No: 1245915-94-9
• MF: C₈H₇ClF₃NO
• MW: 225.59549164772
• CID: 4902870
• Update Time: 2025-05-21

6-Chloromethyl-3-methoxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloromethyl-3-methoxy-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H7ClF3NO/c1-14-6-3-2-5(4-9)13-7(6)8(10,11)12/h2-3H,4H2,1H3
• InChI Key： GWYLNHYKSWVPGC-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C(C(C(F)(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• XLogP3: 2.2
• Topological Polar Surface Area: 22.1

Additional information on 6-Chloromethyl-3-methoxy-2-(trifluoromethyl)pyridine

6-Chloromethyl-3-methoxy-2-(trifluoromethyl)pyridine: A Comprehensive Overview

6-Chloromethyl-3-methoxy-2-(trifluoromethyl)pyridine, also known by its CAS number 1245915-94-9, is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of substituents such as the chloromethyl group, methoxy group, and trifluoromethyl group imparts unique chemical properties, making it a valuable molecule for research and industrial applications.

The structure of 6-Chloromethyl-3-methoxy-2-(trifluoromethyl)pyridine is characterized by a pyridine ring with three substituents: a chloromethyl group (-CH₂Cl) at position 6, a methoxy group (-OCH₃) at position 3, and a trifluoromethyl group (-CF₃) at position 2. These substituents influence the electronic properties of the molecule, making it highly reactive in certain chemical transformations. The trifluoromethyl group, in particular, is known for its strong electron-withdrawing effect, which can enhance the reactivity of the pyridine ring in nucleophilic aromatic substitution reactions.

Recent studies have highlighted the potential of 6-Chloromethyl-3-methoxy-2-(trifluoromethyl)pyridine in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing functional polymers with tailored electronic properties. The chloromethyl group serves as a reactive site for polymerization reactions, while the trifluoromethyl group contributes to the thermal stability and mechanical strength of the resulting polymers.

In addition to its role in polymer chemistry, this compound has shown promise in pharmaceutical research. The methoxy group at position 3 enhances the solubility and bioavailability of the molecule, making it a potential candidate for drug delivery systems. Furthermore, its ability to undergo various functionalization reactions allows for the creation of bioactive derivatives with potential therapeutic applications.

The synthesis of CAS No. 1245915-94-9 involves a multi-step process that typically begins with the preparation of a substituted pyridine derivative. The introduction of substituents such as -CH₂Cl and -CF₃ requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

In terms of physical properties, this compound exhibits a high melting point due to its rigid aromatic structure and strong intermolecular forces. Its solubility in organic solvents makes it suitable for various solution-based chemical processes. The presence of electronegative groups such as -CF₃ also contributes to its stability under harsh chemical conditions.

The application of 6-Chloromethyl-3-methoxy-2-(trifluoromethyl)pyridine extends beyond traditional chemistry into emerging fields such as nanotechnology and green chemistry. For example, it has been used as a building block for synthesizing carbon nanodots with unique optical properties. These nanodots have potential applications in bioimaging and sensing technologies.

In conclusion, CAS No. 1245915-94-9, or 6-Chloromethyl-3-methoxy-2-(trifluoromethyl)pyridine, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers and industries alike. As ongoing research continues to uncover new possibilities for this compound, its significance in modern chemistry is expected to grow further.